![molecular formula C13H16BrCl3N2O B3824502 4-bromo-N-[1-(tert-butylamino)-2,2,2-trichloroethyl]benzamide](/img/structure/B3824502.png)
4-bromo-N-[1-(tert-butylamino)-2,2,2-trichloroethyl]benzamide
Overview
Description
4-bromo-N-[1-(tert-butylamino)-2,2,2-trichloroethyl]benzamide, also known as BCTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BCTB is a selective TRPA1 channel blocker that has been shown to play a role in pain management, inflammation, and other physiological processes.
Mechanism of Action
4-bromo-N-[1-(tert-butylamino)-2,2,2-trichloroethyl]benzamide works by blocking the TRPA1 channel, which is involved in the perception of pain and other physiological processes. The TRPA1 channel is activated by various stimuli, including temperature, pressure, and chemicals. When activated, the TRPA1 channel allows ions to flow into the cell, leading to the perception of pain or other physiological responses. This compound blocks the TRPA1 channel by binding to a specific site on the channel, preventing the flow of ions into the cell.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including its ability to block the TRPA1 channel, reduce pain perception, and have anti-inflammatory effects. This compound has also been shown to have potential applications in cancer research, where it has been shown to inhibit the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 4-bromo-N-[1-(tert-butylamino)-2,2,2-trichloroethyl]benzamide in lab experiments is its specificity for the TRPA1 channel, which allows for targeted manipulation of this channel. This compound also has a relatively low toxicity profile, making it a safer option for use in lab experiments. However, one limitation of using this compound is its limited solubility, which can make it difficult to use in certain experimental setups.
Future Directions
There are several future directions for research on 4-bromo-N-[1-(tert-butylamino)-2,2,2-trichloroethyl]benzamide, including its potential applications in pain management, inflammation, and cancer research. One area of interest is the development of this compound derivatives that may have enhanced potency and selectivity for the TRPA1 channel. Additionally, the use of this compound in combination with other drugs may provide synergistic effects that could enhance its therapeutic potential. Further research is needed to fully understand the potential of this compound and its derivatives in various fields of study.
Conclusion:
This compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in pain management, inflammation, and cancer research. This compound works by blocking the TRPA1 channel, which is involved in the perception of pain and other physiological processes. While there are advantages and limitations to using this compound in lab experiments, further research is needed to fully understand its potential applications and to develop this compound derivatives that may have enhanced potency and selectivity.
Scientific Research Applications
4-bromo-N-[1-(tert-butylamino)-2,2,2-trichloroethyl]benzamide has been extensively studied for its potential applications in various fields, including pain management, inflammation, and cancer research. In pain management, this compound has been shown to block the TRPA1 channel, which is involved in the perception of pain. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic option for diseases such as rheumatoid arthritis. In cancer research, this compound has been investigated for its ability to inhibit the growth and proliferation of cancer cells.
Properties
IUPAC Name |
4-bromo-N-[1-(tert-butylamino)-2,2,2-trichloroethyl]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16BrCl3N2O/c1-12(2,3)19-11(13(15,16)17)18-10(20)8-4-6-9(14)7-5-8/h4-7,11,19H,1-3H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZKZYWYACSXEGJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(C(Cl)(Cl)Cl)NC(=O)C1=CC=C(C=C1)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16BrCl3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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